Cas no 96575-35-8 (6-Amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one)

6-Amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one structure
96575-35-8 structure
Product Name:6-Amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
CAS No:96575-35-8
MF:C5H4BrN5O
MW:230.022158622742
CID:6636608
PubChem ID:136154039
Update Time:2024-01-04

6-Amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL15650675
    • EN300-330949
    • 6-amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-4-ol
    • 6-amino-3-bromo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
    • 96575-35-8
    • 6-Amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
    • 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 6-amino-3-bromo-1,5-dihydro-
    • Inchi: 1S/C5H4BrN5O/c6-2-1-3(11-10-2)8-5(7)9-4(1)12/h(H4,7,8,9,10,11,12)
    • InChI Key: BRABZDAGQABVJR-UHFFFAOYSA-N
    • SMILES: BrC1=C2C(NC(N)=NC2=NN1)=O

Computed Properties

  • Exact Mass: 228.95992g/mol
  • Monoisotopic Mass: 228.95992g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • Density: 2.82±0.1 g/cm3(Predicted)
  • pka: 6.94±0.20(Predicted)
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